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Compound of Interest

4-Fluoroethcathinone

Compound Name:
(hydrochloride)

Cat. No.: B1163646

Get Quote

Executive Summary

4-FMC (Flephedrone) and 4-FEC are structural homologs within the synthetic cathinone class.
While they share an identical 4-fluorobenzoyl core, they differ by a single methylene unit (

) on the nitrogen substituent.

In Gas Chromatography-Mass Spectrometry (GC-MS) using Electron lonization (El), this
structural difference dictates a predictable shift in the base peak (immonium ion) while
preserving the acylium ion series.

¢ Primary Discriminator: The base peak shifts from
58 (4-FMC) to
72 (4-FEC).
o Commonality: Both exhibit a characteristic fragment at

123 (4-fluorobenzoyl cation).
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Structural Context & Homology

Understanding the precise atomic arrangement is a prerequisite for interpreting the

fragmentation logic.

Compound IUPAC Name Formula MW ( g/mol ) N-Substituent
1-(4-
fluorophenyl)-2- Methyl (
4-FMC 181.21
(methylamino)pr )
opan-1-one
1-(4-
fluorophenyl)-2- Ethyl (
4-FEC _ 195.23
(ethylamino)prop )
an-1-one

Mechanistic Deep Dive: -Cleavage Pathways

The dominant fragmentation mechanism for cathinones under El (70 eV) is

-cleavage initiated by the radical site on the nitrogen atom. This process breaks the C-C bond
between the carbonyl carbon and the

-carbon.

The Fragmentation Logic[1]

 lonization: Removal of an electron from the nitrogen lone pair creates the molecular ion (

).

» -Cleavage: The bond adjacent to the radical site breaks to stabilize the charge, resulting in
two primary fragments:

o Immonium lon (Base Peak): Carries the amine side chain.

o Acylium lon: Carries the aromatic ring (4-fluorobenzoyl).

Visualization of Pathway
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The following diagram illustrates the divergent pathways that generate the diagnostic ions.

Diagnostic Ions
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Caption: Divergent

-cleavage pathways for 4-FMC and 4-FEC. Note the distinct base peaks (green) vs. the shared
acylium fragment (red).

Experimental Data Comparison

The following table summarizes the key ions observed in standard El spectra.
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Eament 4-FMC ( 4-FEC (
lon Type Abundance
Structure ) )
Base Peak Immonium lon 58 72 100%
Acylium lon 4-Fluorobenzoyl 455 123 High (~10-40%)
Aryl Cation 4-Fluorophenyl 95 95 Moderate
Very Low /
Molecular lon Parent 181 195 Y
Absent

Critical Analysis of Data

e The "Homolog Shift": The mass difference of 14 Da (

) is observed solely in the base peak (58
72) and the molecular ion (181
195). The aromatic series (123, 95) remains static.

o Absence of Molecular lon: Synthetic cathinones are labile. In many EI spectra, the molecular
ion (

) is indistinguishable from baseline noise. Do not rely on
for primary identification.

e Isomer Trap (Warning):
o 4-FEC (

72) is isomeric with 4-Fluoro-N,N-dimethylcathinone. Both will produce a base peak at
72 via

-cleavage.[1]
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o differentiation: These must be separated chromatographically (Retention Time) or via
derivatization (4-FEC has a secondary amine and will derivatize; the N,N-dimethyl variant
is a tertiary amine and will not).

Validated Experimental Protocol (GC-MS)

To reproduce these results, use the following SWGDRUG-compliant workflow.

A. Sample Preparation (Liquid-Liquid Extraction)

e Step 1: Dissolve ~10 mg of sample in 1 mL deionized water.
o Step 2: Basify with 2 drops of 1M NaOH (pH > 10) to liberate the free base.

o Step 3: Add 1 mL extraction solvent (e.g., Hexane or Ethyl Acetate). Vortex for 30 seconds.

[1]
o Step 4: Centrifuge. Transfer the top organic layer to a GC vial.

o Why: Analyzing the free base improves peak shape and prevents thermal degradation of
the salt form in the injection port.

B. Instrument Parameters

o System: Agilent 7890/5977 (or equivalent).
e Column: DB-1MS or HP-5MS (30m

0.25mm
0.25
m).
e Inlet: Split mode (20:1 to 50:1), 250°C.

e Carrier Gas: Helium, constant flow 1.0 mL/min.

e Oven Program:
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o Initial: 80°C (hold 1 min).
o Ramp: 15°C/min to 280°C.

o Final: Hold 5 min.

» MS Source: Electron lonization (70 eV), 230°C.
e Scan Range:

40-450.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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